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Compound of Interest

Compound Name: N-benzylbut-2-yn-1-amine

CAS No.: 4626-58-8

Cat. No.: B1305346

Get Quote

N-benzylbut-2-yn-1-amine belongs to the propargylamine class of compounds, which are

characterized by an amino group attached to a propargyl group (a C≡C triple bond adjacent to

a CH2 group). This structural motif is of significant interest in medicinal chemistry and drug

discovery due to its versatile reactivity and presence in numerous biologically active molecules.

[1][2][3] The propargylamine moiety can act as a key pharmacophore, participating in crucial

interactions with biological targets.[4] Its unique electronic and steric properties make it a

valuable building block for the synthesis of complex heterocyclic compounds and other novel

chemical entities with therapeutic potential.[3][4][5]

The incorporation of a benzyl group onto the but-2-yn-1-amine scaffold introduces additional

steric bulk and lipophilicity, which can significantly influence the compound's pharmacokinetic

and pharmacodynamic profile. Understanding the fundamental properties of N-benzylbut-2-yn-
1-amine, starting with its molecular weight, is the first step in unlocking its potential for

research and development.

Molecular Structure and Physicochemical
Properties
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The molecular structure of N-benzylbut-2-yn-1-amine consists of a benzyl group attached to

the nitrogen atom of a but-2-yn-1-amine core. This structure imparts a unique combination of

aromatic and aliphatic character, influencing its solubility, reactivity, and biological activity.

Caption: Molecular Structure of N-benzylbut-2-yn-1-amine.

Molecular Weight and Formula
The fundamental physicochemical properties of N-benzylbut-2-yn-1-amine are summarized in

the table below. The molecular weight is a critical parameter for stoichiometric calculations in

synthesis, as well as for analytical techniques such as mass spectrometry.

Property Value Source

Molecular Formula C₁₁H₁₃N Calculated

Molecular Weight 159.23 g/mol Calculated

Exact Mass 159.10480 Da Calculated

Calculated based on the atomic weights of the constituent elements: Carbon (12.011),

Hydrogen (1.008), and Nitrogen (14.007).

Synthesis of N-benzylbut-2-yn-1-amine: A General
Protocol
The synthesis of N-benzylbut-2-yn-1-amine can be achieved through several established

methods for the N-alkylation of amines.[6][7][8] A common and effective approach is the

reductive amination of benzaldehyde with but-2-yn-1-amine. This method proceeds via the

formation of an intermediate imine, which is then reduced in situ to the desired secondary

amine.
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Caption: Reductive Amination Workflow for N-benzylbut-2-yn-1-amine Synthesis.

Step-by-Step Experimental Protocol
The following protocol describes a general procedure for the synthesis of N-benzylbut-2-yn-1-
amine via reductive amination.

Materials:

Benzaldehyde

But-2-yn-1-amine[9]

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium borohydride (NaBH₄)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Hydrochloric acid (HCl), 1 M solution

Sodium hydroxide (NaOH), 1 M solution
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Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a solution of benzaldehyde (1.0 equivalent) in dichloromethane (DCM) in

a round-bottom flask is added but-2-yn-1-amine (1.1 equivalents). The mixture is stirred at

room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

Reduction: Sodium triacetoxyborohydride (1.5 equivalents) is added portion-wise to the

reaction mixture. The reaction is then stirred at room temperature for 12-24 hours, or until the

reaction is complete as monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

sodium bicarbonate. The mixture is transferred to a separatory funnel, and the organic layer

is separated. The aqueous layer is extracted with DCM (3 x 20 mL).

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and concentrated under reduced pressure using a rotary

evaporator.

Further Purification (if necessary): The crude product can be further purified by column

chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate

in hexanes) to yield the pure N-benzylbut-2-yn-1-amine.

Applications in Drug Development and Medicinal
Chemistry
Propargylamines are a privileged scaffold in medicinal chemistry, with applications in a wide

range of therapeutic areas.[2][4] They are key components of several marketed drugs and

clinical candidates. The but-2-yn-1-amine moiety, in particular, can serve as a bioisostere for
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other functional groups and can be involved in covalent or non-covalent interactions with

enzyme active sites.

The N-benzyl group can also contribute to the biological activity of the molecule by engaging in

π-π stacking or hydrophobic interactions with the target protein.[5] The combination of the

benzyl and butynyl moieties in N-benzylbut-2-yn-1-amine makes it an attractive starting point

for the design of novel inhibitors for enzymes such as monoamine oxidases (MAOs) or histone

deacetylases (HDACs).

Safety and Handling
As there is no specific safety data sheet (SDS) for N-benzylbut-2-yn-1-amine, a conservative

approach to handling should be adopted based on the known hazards of its parent compounds,

benzylamine and other aliphatic amines.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[10]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors.[10]

Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, flush the

affected area with copious amounts of water.[11][12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents and acids.[10]

Hazard Profile of Related Compounds:

Benzylamine: Corrosive and can cause severe skin burns and eye damage. It is also harmful

if swallowed or inhaled.[13]

Aliphatic Amines: Can be corrosive and cause irritation to the skin, eyes, and respiratory

tract.
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Given these potential hazards, N-benzylbut-2-yn-1-amine should be treated as a hazardous

substance. A thorough risk assessment should be conducted before its synthesis or use in any

experimental procedure.

Conclusion
N-benzylbut-2-yn-1-amine is a propargylamine derivative with a calculated molecular weight

of 159.23 g/mol . Its synthesis can be readily achieved through standard organic chemistry

methodologies such as reductive amination. The unique combination of a benzyl group and a

butynyl-amine scaffold makes it a molecule of interest for further investigation in the field of

drug discovery and medicinal chemistry. As with any novel chemical entity, appropriate safety

precautions must be taken during its handling and use. This guide provides a foundational

understanding of this compound to support future research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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